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Compound of Interest

Compound Name: Rolicyprine

Cat. No.: B1679512 Get Quote

An In-depth Analysis of (2S)-5-oxo-N-[(1S,2R)-2-phenylcyclopropyl]pyrrolidine-2-carboxamide

This technical guide provides a comprehensive overview of the antidepressant agent

rolicyprine, intended for researchers, scientists, and professionals in the field of drug

development. This document details its chemical identity, physicochemical properties, and

toxicological data.

Chemical Identity and Synonyms
Rolicyprine is a compound with the systematic IUPAC name (2S)-5-oxo-N-[(1S,2R)-2-

phenylcyclopropyl]pyrrolidine-2-carboxamide[1]. It is also known by a variety of synonyms,

which are crucial for comprehensive literature and database searches.

Identifier Type Identifier

IUPAC Name
(2S)-5-oxo-N-[(1S,2R)-2-

phenylcyclopropyl]pyrrolidine-2-carboxamide

CAS Number 2829-19-8[1]

Synonyms Rolicypram, Roliciprina, RMI-83027, EX 4883[1]

ChEMBL ID CHEMBL3188029[1]

PubChem CID 60196287[1]
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Physicochemical and Toxicological Data
A summary of the key physicochemical and toxicological properties of rolicyprine is presented

below. These data points are essential for understanding the compound's behavior in biological

systems and for guiding formulation and safety studies.

Property Value Source

Molecular Formula C₁₄H₁₆N₂O₂ [2]

Molecular Weight 244.29 g/mol [2]

Appearance Solid powder [2]

Purity >98% [2]

Solubility Soluble in DMSO [2]

Storage Condition

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years)

[2]

Acute Oral Toxicity (LD₅₀, rat) 96 ± 8 mg/kg

Experimental Protocols
Detailed methodologies are critical for the replication and validation of scientific findings. This

section outlines key experimental protocols relevant to the study of rolicyprine.

Synthesis of Rolicyprine
A general synthetic approach for related pyrrolidin-5-one-2-carboxamides involves a multi-

component reaction. While a specific patent for rolicyprine's synthesis is not readily available

in the public domain, a plausible route can be inferred from the synthesis of analogous

structures. A potential synthetic workflow is outlined below.
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A potential synthetic workflow for Rolicyprine.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The quantification of rolicyprine in biological matrices and pharmaceutical formulations is

crucial for pharmacokinetic and quality control studies. A general reverse-phase HPLC (RP-

HPLC) method can be adapted for this purpose.

Instrumentation:

HPLC system with a UV detector

C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic solvent

(e.g., acetonitrile or methanol). The exact ratio should be optimized for optimal separation.

Detection:

UV detection at a wavelength determined by the UV spectrum of rolicyprine.

Procedure:
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Prepare standard solutions of rolicyprine in the mobile phase at various concentrations to

construct a calibration curve.

Prepare the sample by dissolving it in the mobile phase, followed by filtration.

Inject a fixed volume of the standard and sample solutions into the HPLC system.

Monitor the elution of rolicyprine and quantify its concentration by comparing the peak area

with the calibration curve.

In Vitro Assay: Monoamine Oxidase (MAO) Inhibition
As a monoamine oxidase inhibitor, evaluating the inhibitory activity of rolicyprine is a key in

vitro experiment. Commercially available MAO inhibitor screening kits provide a convenient

method for this assessment.

Principle: These assays are typically based on the fluorometric or colorimetric detection of

hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a substrate by MAO[3]

[4][5][6][7].

General Protocol:

Prepare solutions of MAO-A or MAO-B enzyme.

Prepare a solution of the substrate (e.g., tyramine or kynuramine)[4][6][7].

Prepare various concentrations of rolicyprine.

In a microplate, combine the enzyme, substrate, and rolicyprine (or a control).

Incubate the reaction mixture.

Add a detection reagent that reacts with H₂O₂ to produce a fluorescent or colored product.

Measure the signal using a plate reader.

Calculate the percentage of inhibition and determine the IC₅₀ value.
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Mechanism of Action and Signaling Pathways
Rolicyprine functions as a monoamine oxidase inhibitor (MAOI). MAOs are enzymes

responsible for the degradation of monoamine neurotransmitters such as serotonin,

norepinephrine, and dopamine in the presynaptic neuron[8]. By inhibiting MAO, rolicyprine
increases the levels of these neurotransmitters in the synaptic cleft, thereby enhancing

neurotransmission. This enhanced signaling is believed to be the primary mechanism behind

its antidepressant effects.

The following diagrams illustrate the general signaling pathways of serotonin, norepinephrine,

and dopamine, which are modulated by MAOIs like rolicyprine.
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Simplified Serotonin Signaling Pathway and the Action of Rolicyprine.
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Simplified Norepinephrine Signaling Pathway and the Action of Rolicyprine.
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Simplified Dopamine Signaling Pathway and the Action of Rolicyprine.
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Conclusion
This technical guide has provided a consolidated resource for professionals engaged in the

research and development of rolicyprine. The information on its chemical properties, analytical

methods, and mechanism of action serves as a foundational reference for further investigation

and development of this antidepressant compound. The provided experimental outlines and

signaling pathway diagrams offer a framework for designing and interpreting future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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